N-(4-ethylphenyl)-N'-[3-(2-oxo-1-pyrrolidinyl)propyl]urea

• IUPAC Name: 1-(4-ethylphenyl)-3-[3-(2-oxopyrrolidin-1-yl)propyl]urea
• InChI: InChI=1S/C16H23N3O2/c1-2-13-6-8-14(9-7-13)18-16(21)17-10-4-12-19-11-3-5-15(19)20/h6-9H,2-5,10-12H2,1H3,(H2,17,18,21)
• InChI Key: ZCQGYQIJHYXHMI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)NCCCN2CCCC2=O
• Molecular Formula: C16H23N3O2
• Molecular Weight: 289.37 g/mol
• Solubility: >43.4 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(4-ethylphenyl)-N'-[3-(2-oxo-1-pyrrolidinyl)propyl]urea, also known as EPPU, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. EPPU is a urea derivative that has been synthesized through a specific method, and it has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(4-ethylphenyl)-N'-[3-(2-oxo-1-pyrrolidinyl)propyl]urea is not yet fully understood. However, studies have suggested that N-(4-ethylphenyl)-N'-[3-(2-oxo-1-pyrrolidinyl)propyl]urea may inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. N-(4-ethylphenyl)-N'-[3-(2-oxo-1-pyrrolidinyl)propyl]urea has also been found to induce apoptosis, a process that leads to the programmed cell death of cancer cells.
Biochemical and Physiological Effects:
N-(4-ethylphenyl)-N'-[3-(2-oxo-1-pyrrolidinyl)propyl]urea has been found to exhibit various biochemical and physiological effects. Studies have shown that N-(4-ethylphenyl)-N'-[3-(2-oxo-1-pyrrolidinyl)propyl]urea can inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins, a group of lipid compounds that play a role in inflammation. N-(4-ethylphenyl)-N'-[3-(2-oxo-1-pyrrolidinyl)propyl]urea has also been found to increase the production of reactive oxygen species (ROS), which can lead to oxidative stress and cell death.

Advantages and Limitations for Lab Experiments

N-(4-ethylphenyl)-N'-[3-(2-oxo-1-pyrrolidinyl)propyl]urea has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It has also been found to exhibit potent anti-cancer and anti-inflammatory properties, making it a potential candidate for the development of novel drugs. However, there are also some limitations to the use of N-(4-ethylphenyl)-N'-[3-(2-oxo-1-pyrrolidinyl)propyl]urea in lab experiments. Its mechanism of action is not fully understood, and its efficacy and safety in vivo have not yet been established.

Future Directions

There are several future directions for research on N-(4-ethylphenyl)-N'-[3-(2-oxo-1-pyrrolidinyl)propyl]urea. One of the most promising directions is the development of N-(4-ethylphenyl)-N'-[3-(2-oxo-1-pyrrolidinyl)propyl]urea-based drugs for the treatment of cancer and inflammatory diseases. Further studies are needed to fully understand the mechanism of action of N-(4-ethylphenyl)-N'-[3-(2-oxo-1-pyrrolidinyl)propyl]urea and its efficacy and safety in vivo. The development of novel methods for the synthesis and purification of N-(4-ethylphenyl)-N'-[3-(2-oxo-1-pyrrolidinyl)propyl]urea may also lead to the discovery of new compounds with improved properties.

Scientific Research Applications

N-(4-ethylphenyl)-N'-[3-(2-oxo-1-pyrrolidinyl)propyl]urea has been found to have potential applications in various fields of scientific research. One of the most promising applications of N-(4-ethylphenyl)-N'-[3-(2-oxo-1-pyrrolidinyl)propyl]urea is in the field of cancer research. Studies have shown that N-(4-ethylphenyl)-N'-[3-(2-oxo-1-pyrrolidinyl)propyl]urea exhibits anti-cancer properties, and it has been found to inhibit the growth of cancer cells in vitro. N-(4-ethylphenyl)-N'-[3-(2-oxo-1-pyrrolidinyl)propyl]urea has also been found to exhibit anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.